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Compound of Interest

Compound Name: 2,3-Dimethylpyridin-4-amine

Cat. No.: B048140 Get Quote

An In-depth Technical Guide to 2,3-Dimethylpyridin-4-amine

This guide provides a comprehensive technical overview of 2,3-Dimethylpyridin-4-amine, a

key chemical intermediate in the pharmaceutical industry. It covers the compound's core

properties, detailed synthesis protocols, and its significant application in the development of

proton pump inhibitors. This document is intended for researchers, chemists, and professionals

in the field of drug development and organic synthesis.

Core Identification and Properties
2,3-Dimethylpyridin-4-amine is a substituted pyridine derivative. Its unique structure makes it

a valuable building block in the synthesis of more complex molecules.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 122475-57-4[1]

IUPAC Name 2,3-Dimethylpyridin-4-amine

Synonyms
4-Amino-2,3-dimethylpyridine, 2,3-Dimethyl-4-

pyridinamine[1]

Molecular Formula C₇H₁₀N₂[1]

Molecular Weight 122.17 g/mol [1]

| InChI Key | InChI=1S/C7H10N2/c1-5-6(2)9-4-3-7(5)8/h3-4H,1-2H3,(H2,8,9)[1] |

Table 2: Physicochemical Properties

Property Value

Melting Point Data not readily available

Boiling Point Data not readily available

| Solubility | Data not readily available |

Synthesis and Experimental Protocols
The synthesis of 2,3-Dimethylpyridin-4-amine is a multi-step process that typically begins

with the oxidation and subsequent nitration of 2,3-lutidine, followed by a final reduction step.
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2,3-Lutidine 2,3-Dimethylpyridine-N-oxide

 Oxidation
 (e.g., H₂O₂) 2,3-Dimethyl-4-nitropyridine-N-oxide

 Nitration
 (KNO₃, H₂SO₄) 2,3-Dimethylpyridin-4-amine

 Reduction
 (e.g., Fe, Acid) 

Click to download full resolution via product page

Caption: Overall synthesis workflow for 2,3-Dimethylpyridin-4-amine.
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Experimental Protocol 1: Synthesis of 2,3-Dimethyl-4-
nitropyridine-N-oxide
This protocol is adapted from patented industrial synthesis methods. The procedure involves

the nitration of 2,3-dimethylpyridine-N-oxide using potassium nitrate in concentrated sulfuric

acid.

Materials:

2,3-dimethylpyridine-N-oxide (12.3 g, 0.1 mol)

Concentrated sulfuric acid (98%, 65 g)

Potassium nitrate (10.11 g, 0.1 mol)

Dichloromethane

Water

Ice

Procedure:

In a reaction vessel, dissolve 12.3 g of 2,3-dimethylpyridine-N-oxide in 65 g of concentrated

sulfuric acid, maintaining the temperature between 0°C and 5°C with an ice bath.

Separately, prepare a nitrating mixture by carefully dissolving 10.11 g of potassium nitrate in

60 g of concentrated sulfuric acid.

Slowly add the nitrating mixture dropwise to the solution of 2,3-dimethylpyridine-N-oxide,

ensuring the temperature does not exceed 5°C.[2]

After the addition is complete, gradually heat the reaction mixture to between 85°C and 90°C

and maintain this temperature for 1-2 hours.[2][3]

Monitor the reaction's completion using HPLC.
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Once the starting material is consumed, cool the mixture to room temperature and carefully

pour it into a beaker containing crushed ice and water.

Stir the resulting solution and filter any solid precipitates.

Extract the filtrate three times with dichloromethane.

Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to yield light yellow 2,3-Dimethyl-4-nitropyridine-N-oxide (yields reported

between 90-93%).[2][3]

Experimental Protocol 2: Reduction to 2,3-
Dimethylpyridin-4-amine
This protocol is based on the well-established Bechamp reduction method for converting

aromatic nitro compounds to amines, specifically adapted from procedures for similar pyridine

derivatives.[4]

Materials:

2,3-Dimethyl-4-nitropyridine-N-oxide (16.8 g, 0.1 mol)

Iron powder (Fe)

Hydrochloric acid (HCl) or Sulfuric Acid (H₂SO₄)

Water

Sodium Carbonate (Na₂CO₃)

Ethyl acetate

Procedure:

Create a suspension of iron powder in water within a reaction flask equipped with a

mechanical stirrer and reflux condenser.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://patents.google.com/patent/CN104592107B/en
https://eureka.patsnap.com/patent-CN104592107A
https://www.benchchem.com/product/b048140?utm_src=pdf-body
https://www.benchchem.com/product/b048140?utm_src=pdf-body
https://www.mdpi.org/ecsoc/ecsoc-4/a0082/a0082.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a small amount of mineral acid (e.g., concentrated HCl) to activate the iron and heat the

mixture.

Add the 2,3-Dimethyl-4-nitropyridine-N-oxide to the iron suspension in portions. The reaction

is exothermic and may require cooling to control.

After the addition is complete, heat the mixture at reflux until the reaction is complete

(monitored by TLC or LC-MS). This reduction process reduces both the nitro group and the

N-oxide.

Cool the reaction mixture to room temperature and neutralize it by adding sodium carbonate

until the solution is basic.

Filter the mixture to remove iron oxides.

Extract the aqueous filtrate multiple times with a suitable organic solvent, such as ethyl

acetate.[4]

Combine the organic extracts, dry over a drying agent (e.g., MgSO₄), and evaporate the

solvent under reduced pressure to obtain crude 2,3-Dimethylpyridin-4-amine.

The product can be further purified by recrystallization or column chromatography if

necessary.

Application in Drug Development: Synthesis of
Rabeprazole
2,3-Dimethylpyridin-4-amine is a precursor to a key intermediate used in the synthesis of

Rabeprazole, a widely used proton pump inhibitor (PPI) for treating acid-related gastrointestinal

conditions. The synthesis begins with the nitrated intermediate, 2,3-dimethyl-4-nitropyridine N-

oxide.
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Caption: Key steps in the synthesis of Rabeprazole from the nitro-intermediate.

Mechanism of Action: Proton Pump Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b048140?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rabeprazole, synthesized via intermediates derived from 2,3-Dimethylpyridin-4-amine,

functions by irreversibly inhibiting the H⁺/K⁺ ATPase (proton pump) in gastric parietal cells. This

action blocks the final step in gastric acid secretion.
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Caption: Mechanism of irreversible proton pump inhibition by activated Rabeprazole.

Safety and Handling
GHS Hazard Information for 2,3-Dimethylpyridin-4-amine:

Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Handling Recommendations:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.

Avoid breathing dust, fumes, or vapors.

Wash hands thoroughly after handling.

Store in a tightly sealed container in a cool, dry place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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